Cas no 2227910-38-3 ((2S)-4-3-(1H-1,2,3,4-tetrazol-5-yl)phenylbutan-2-amine)

• Product Name: (2S)-4-3-(1H-1,2,3,4-tetrazol-5-yl)phenylbutan-2-amine
• CAS No: 2227910-38-3
• MF: C₁₁H₁₅N₅
• MW: 217.270301103592
• CID: 6557582
• PubChem ID: 165715489
• Update Time: 2025-07-03

(2S)-4-3-(1H-1,2,3,4-tetrazol-5-yl)phenylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-3-(1H-1,2,3,4-tetrazol-5-yl)phenylbutan-2-amine
• EN300-1770518
• 2227910-38-3
• (2S)-4-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]butan-2-amine

• Inchi： 1S/C11H15N5/c1-8(12)5-6-9-3-2-4-10(7-9)11-13-15-16-14-11/h2-4,7-8H,5-6,12H2,1H3,(H,13,14,15,16)/t8-/m0/s1
• InChI Key： LBBUFCRGPFWDCC-QMMMGPOBSA-N
• SMILES： N[C@@H](C)CCC1C=CC=C(C2N=NNN=2)C=1

Computed Properties

• Exact Mass: 217.13274550g/mol
• Monoisotopic Mass: 217.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80.5Ų

Additional information on (2S)-4-3-(1H-1,2,3,4-tetrazol-5-yl)phenylbutan-2-amine

The Compound CAS No 2227910-38-3: (2S)-4-[3-(1H-1,2,3,4-Tetrazol-5-yl)phenyl]butan-2-amine

The compound CAS No 2227910-38-3, also known as (2S)-4-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]butan-2-amine, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique chemical properties and promising applications in drug development. The molecule consists of a butanamine backbone with a tetrazole ring attached to a phenyl group at the third position. The stereochemistry at the second carbon of the butanamine chain is specified as (S), which plays a crucial role in determining its biological activity and selectivity.

Recent studies have highlighted the importance of tetrazole-containing compounds in medicinal chemistry. The tetrazole ring is known for its stability and ability to act as a bioisostere for other functional groups, making it a valuable component in drug design. In the case of CAS No 2227910-38-3, the tetrazole moiety is strategically positioned to enhance the molecule's pharmacokinetic properties. Researchers have explored the potential of this compound as a lead molecule for developing novel therapeutics targeting various diseases.

The synthesis of CAS No 2227910-38-3 involves multi-step reactions that require precise control over stereochemistry and functional group transformations. The process typically begins with the preparation of the tetrazole derivative followed by coupling reactions to introduce the phenyl group and the butanamine chain. Advanced techniques such as enantioselective synthesis have been employed to ensure high enantiomeric purity, which is critical for its intended applications.

One of the most promising aspects of this compound is its potential in drug delivery systems. The tetrazole group has been shown to exhibit bioavailability-enhancing properties, making it an attractive candidate for improving the efficacy of orally administered drugs. Additionally, the compound's ability to form stable complexes with metal ions has opened avenues for its use in metallo-drug design.

In terms of biological activity, CAS No 2227910-38-3 has demonstrated selectivity towards certain enzymes and receptors, suggesting its potential as an inhibitor or agonist in therapeutic contexts. Preclinical studies have indicated that it may possess anti-inflammatory and antioxidant properties, making it a candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders.

The stereochemistry at the (S)-configuration plays a pivotal role in determining the compound's interactions with biological systems. This configuration ensures optimal binding affinity and selectivity towards specific targets, which are essential attributes for drug candidates. Researchers have utilized computational modeling techniques to predict the compound's behavior in vivo, providing valuable insights into its pharmacodynamics.

Furthermore, the compound's stability under physiological conditions has been extensively studied. Its resistance to enzymatic degradation and metabolic transformation suggests that it may have a favorable pharmacokinetic profile. This stability is attributed to the robustness of both the tetrazole ring and the phenyl group-substituted structure.

Recent advancements in analytical chemistry have enabled precise characterization of CAS No 2227910-38-3 using techniques such as NMR spectroscopy and mass spectrometry. These methods have provided detailed insights into its molecular structure and purity, ensuring that it meets stringent quality control standards required for preclinical testing.

In conclusion, CAS No 2227910-38-3 represents a significant advancement in organic synthesis and medicinal chemistry. Its unique structure, combined with promising biological activity and favorable pharmacokinetic properties, positions it as a valuable lead compound for developing innovative therapeutic agents. Continued research into its applications will undoubtedly contribute to advancements in drug discovery and development.